Cas no 1260815-14-2 (2-chloro-3-methyl-5-(piperidin-4-yl)pyridine)

• Product Name: 2-chloro-3-methyl-5-(piperidin-4-yl)pyridine
• CAS No: 1260815-14-2
• MF: C₁₁H₁₅ClN₂
• MW: 210.703201532364
• CID: 6491517
• PubChem ID: 129954635
• Update Time: 2025-06-11

2-chloro-3-methyl-5-(piperidin-4-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-methyl-5-(piperidin-4-yl)pyridine
• 1260815-14-2
• EN300-1172188

• Inchi： 1S/C11H15ClN2/c1-8-6-10(7-14-11(8)12)9-2-4-13-5-3-9/h6-7,9,13H,2-5H2,1H3
• InChI Key： WNWZKIJZEMNFHJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C=N1)C1CCNCC1

Computed Properties

• Exact Mass: 210.0923762g/mol
• Monoisotopic Mass: 210.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 24.9Ų

Additional information on 2-chloro-3-methyl-5-(piperidin-4-yl)pyridine

Comprehensive Overview of 2-Chloro-3-methyl-5-(piperidin-4-yl)pyridine (CAS No. 1260815-14-2)

2-Chloro-3-methyl-5-(piperidin-4-yl)pyridine, with the CAS number 1260815-14-2, is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique pyridine core substituted with chloro, methyl, and piperidinyl groups, making it a versatile intermediate for drug discovery and material science applications. Its molecular structure, C11H15ClN2, offers a balanced combination of lipophilicity and hydrogen-bonding capacity, which is critical for modulating biological activity.

In recent years, the demand for piperidine-containing compounds like 2-chloro-3-methyl-5-(piperidin-4-yl)pyridine has surged due to their role in developing central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers are particularly interested in its potential as a scaffold for kinase inhibitors, a hot topic in oncology and inflammation research. The compound’s chloro-methyl-pyridine moiety also aligns with trends in fragment-based drug design (FBDD), where small molecular fragments are optimized for target binding.

From a synthetic chemistry perspective, CAS 1260815-14-2 is often explored for its regioselective functionalization capabilities. The piperidin-4-yl group allows for further derivatization, enabling the creation of libraries for high-throughput screening. This adaptability makes it valuable in medicinal chemistry, where researchers frequently search for "pyridine derivatives for drug development" or "piperidine-based bioactive molecules."

Environmental and green chemistry considerations are also relevant to this compound. With growing interest in sustainable synthesis, methodologies to produce 2-chloro-3-methyl-5-(piperidin-4-yl)pyridine using catalysis or microwave-assisted reactions are gaining traction. These approaches address concerns about solvent waste reduction and energy efficiency, topics frequently queried in academic and industrial forums.

Analytical characterization of 1260815-14-2 typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These techniques ensure compliance with stringent pharmaceutical-grade standards, a priority for buyers searching for "high-purity pyridine intermediates." The compound’s stability under various pH conditions further enhances its utility in formulation studies.

In summary, 2-chloro-3-methyl-5-(piperidin-4-yl)pyridine (CAS 1260815-14-2) represents a critical building block in modern chemistry. Its applications span drug discovery, material science, and catalysis, aligning with trending searches like "heterocyclic compounds in medicine" and "piperidine synthesis advancements." As research evolves, this compound is poised to play a pivotal role in addressing unmet therapeutic and industrial needs.